Cas no 77533-17-6 (3-Methoxy-2-methylbenzonitrile)

• Product Name: 3-Methoxy-2-methylbenzonitrile
• CAS No: 77533-17-6
• Molecular Formula: C₉H₉NO
• Molecular Weight: 147.17386
• MDL: MFCD15527588
• CID: 1083754
• PubChem ID: 11094770

3-Methoxy-2-methylbenzonitrile Properties

Names and Identifiers

• 3-Methoxy-2-methylbenzonitrile
• 2-cyano-6-methoxytoluene
• 2-methyl-3-methoxybenzonitrile
• 2-methyl-3-methoxybenzoylhydrazine
• 3-methoxy-2-methyl-benzoic acid hydrazide
• 3-Methoxy-2-methyl-benzonitril
• 3-methoxy-2-methyl-benzonitrile
• 77533-17-6
• JPKBIODDVOUHAD-UHFFFAOYSA-N
• FD10708
• CS-0373281
• Methoxy-2-methylbenzonitrile
• Benzonitrile,3-methoxy-2-methyl-
• FT-0722682
• SCHEMBL4119375
• Benzonitrile, 3-methoxy-2-methyl-

• MDL： MFCD15527588
• InChIKey： JPKBIODDVOUHAD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-7-8(6-10)4-3-5-9(7)11-2/h3-5H,1-2H3
• SMILES： CC1=C(C=CC=C1OC)C#N

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.068413911g/mol
• Heavy Atom Count: 11
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų

Experimental Properties

• LogP: 1.87528
• PSA: 33.02000

3-Methoxy-2-methylbenzonitrile Security Information

3-Methoxy-2-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%